2-Azabicyclo[2.2.1]heptane-2-sulfonyl chloride
Overview
Description
2-Azabicyclo[2.2.1]heptane-2-sulfonyl chloride is a chemical compound with the CAS Number: 1248803-37-3 . It has a molecular weight of 195.67 . The IUPAC name for this compound is this compound .
Synthesis Analysis
The synthesis of oxygenated 2-azabicyclo[2.2.1]heptanes has been achieved via palladium-catalyzed 1,2-aminoacyloxylation of cyclopentenes . This reaction proceeds efficiently with a broad array of substrates . The products could be further functionalized to build up a library of bridged aza-bicyclic structures .Molecular Structure Analysis
The InChI code for this compound is 1S/C6H10ClNO2S/c7-11(9,10)8-4-5-1-2-6(8)3-5/h5-6H,1-4H2 . This code provides a unique identifier for the molecular structure of this compound.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 195.67 .Scientific Research Applications
Antiproliferative Agents Synthesis
Iwan et al. (2020) developed a series of sulfonamides based on the 2-azabicyclo[2.2.1]heptane scaffold. These compounds were synthesized to explore new selective antitumor agents. Some derivatives exhibited antiproliferative activity against selected cell lines, with IC50 values comparable to cisplatin, and were found to be less toxic to nonmalignant cells (Iwan et al., 2020).
Cytotoxic Activity
Similarly, Samadaei et al. (2020) prepared chiral sulfonamides containing the 2-azabicyclo[2.2.1]heptane scaffold, which demonstrated notable cytotoxic activity against human hepatocellular carcinoma, medulloblastoma, and glioblastoma cell lines, compared to nonmalignant cells (Samadaei et al., 2020).
Asymmetric Synthesis and Catalysis
Jones et al. (1998) reported a novel enantioselective sulfinate elimination reaction using a compound with a 7-azabicyclo[2.2.1]heptane skeleton. This reaction was crucial in the asymmetric synthesis of epibatidine, highlighting the versatility of the 2-azabicyclo[2.2.1]heptane scaffold in synthesizing complex molecules (Jones et al., 1998).
Advanced Building Blocks for Drug Discovery
Denisenko et al. (2017) developed a rapid two-step synthesis method for substituted 3-azabicyclo[3.2.0]heptanes, employing common chemicals. These compounds serve as attractive building blocks for drug discovery, demonstrating the critical role of the azabicycloheptane scaffold in facilitating innovative synthetic approaches (Denisenko et al., 2017).
Safety and Hazards
properties
IUPAC Name |
2-azabicyclo[2.2.1]heptane-2-sulfonyl chloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10ClNO2S/c7-11(9,10)8-4-5-1-2-6(8)3-5/h5-6H,1-4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JTJDUIZFCHPANH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CC1CN2S(=O)(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10ClNO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1248803-37-3 | |
Record name | 2-azabicyclo[2.2.1]heptane-2-sulfonyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.